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Compound of Interest

Compound Name: Ankaflavin

Cat. No.: B15566803

Ankaflavin, a yellow pigment derived from Monascus species, is emerging as a significant
compound of interest for researchers in oncology, immunology, and drug discovery. This
azaphilone derivative has demonstrated potent anti-cancer and anti-inflammatory properties
across a variety of cell culture models. This document provides detailed application notes and
protocols for utilizing ankaflavin in cell culture studies, based on published research findings.

Application Notes

Ankaflavin exhibits selective cytotoxicity towards cancer cell lines while showing minimal effect
on normal cells.[1][2] Its primary mechanisms of action include the induction of apoptosis, cell
cycle arrest, and the modulation of key signaling pathways involved in inflammation and cancer
progression.

Anti-Cancer Applications:

In cancer cell lines such as human liver carcinoma (Hep G2), lung carcinoma (A549), and
laryngeal carcinoma (HEp-2), ankaflavin has been shown to:

 Induce apoptosis, characterized by chromosomal condensation and fragmentation.[1][2]
o Cause cell cycle arrest at the sub-G1 phase.[1]

e Activate caspase-3, -8, and -9, key executioners of apoptosis.
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» Exhibit a selective cytotoxic effect on cancer cells with a half-maximal inhibitory
concentration (IC50) of approximately 15 pg/mL.

Anti-Inflammatory Applications:

In immune cells like murine macrophages (RAW 264.7) and rat basophilic leukemia cells (RBL-
2H3), ankaflavin demonstrates significant anti-inflammatory activity by:

Decreasing the production of nitric oxide (NO) and the expression of inducible nitric oxide
synthase (iNOS) and cyclooxygenase-2 (COX-2) in LPS-stimulated macrophages.

« Inhibiting the degranulation and secretion of tumor necrosis factor-alpha (TNF-a) in activated
mast cells.

e Suppressing the phosphorylation of key signaling proteins in the MAPK pathway (ERK, JNK,
and p38) and protein kinase C (PKC).

Modulating the NF-kB signaling pathway, a central regulator of inflammation.

Quantitative Data Summary

The following tables summarize the key quantitative data from cell culture studies involving
ankaflavin.
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Cell Line Cell Type Assay Parameter Value Reference
Human Liver o

Hep G2 ] Cytotoxicity IC50 15 pg/mL
Carcinoma
Human Lung .

A549 ) Cytotoxicity IC50 15 pg/mL
Carcinoma
Normal o

No significant

Human Fetal o o o

MRC-5 L Cytotoxicity Toxicity toxicity at 15

ung
/mL
Fibroblast HO
Normal o
No significant

Human Fetal o o o

WI-38 L Cytotoxicity Toxicity toxicity at 15

ung
/mL

Fibroblast HO
Rat Degranulatio

RBL-2H3 Basophilic n & TNF-a Inhibition 40 pM
Leukemia Secretion

Signaling Pathway Diagrams

The following diagrams illustrate the key signaling pathways modulated by ankaflavin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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